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Compound of Interest

Compound Name: Tetradecyl methacrylate

Cat. No.: B110747

An In-depth Technical Guide to Tetradecyl Methacrylate

This technical guide provides comprehensive information on the chemical properties and safety
data for tetradecyl methacrylate, intended for researchers, scientists, and drug development
professionals.

Chemical Identification

o Chemical Name: Tetradecyl 2-methylprop-2-enoate[1][2]

Synonyms: Myristyl methacrylate, Methacrylic acid, tetradecyl ester[1][3][4]

CAS Number: 2549-53-3[3][5][6]

Molecular Formula: C18H3402[3][5][6]

Molecular Weight: 282.46 g/mol [3][4]

Physicochemical Data

The following table summarizes the key physical and chemical properties of tetradecyl
methacrylate.
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Property Value Source
Clear light yellow liquid / White
Appearance [51[6]
paste
N _ 147-154 °C @ 0.70 Torr (0.093
Boiling Point [11[31[6]
kPa)
Density 0.871 g/cm?3 [5][6]
Flash Point 151.7 °C [51[6]
Refractive Index 1.448 @ 20 °C [1][5]16]
Vapor Pressure 0.00018 mmHg @ 25 °C [1][6]
LogP (Octanol/Water Partition
- 7.66 [11[3]
Coefficient)
Viscosity 6.24 mm2/s [3]

Safety and Hazard Information

Tetradecyl methacrylate is classified as an irritant and presents specific hazards that require
careful handling.

~HS H | Classificati

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H400 Very toxic to aquatic life

H410 Very toxic to aquatic life with long lasting effects

Source:[4][7]
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icoloaical

Test Species Value Source

LC50 (Lethal

) Leuciscus idus (Orfe) 470 mg/L /48 hr [1]
Concentration, 50%)

Safety Precautions and Personal Protective Equipment
(PPE)

The following table outlines the recommended precautionary statements and PPE for handling
tetradecyl methacrylate.

Precautionary Code Description

P261 Avoid breathing mist, vapours or spray.
P273 Avoid release to the environment.
P280 Wear protective gloves, eye protection.

IF ON SKIN: Wash with plenty of soap and

P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source:[4][7][8]

Experimental Protocols: Safe Handling and Storage

Detailed experimental protocols for specific applications of tetradecyl methacrylate are
beyond the scope of this guide. However, the following protocols for safe handling and storage
are critical for any laboratory setting.

Handling Protocol
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e Ventilation: Always handle tetradecyl methacrylate in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation of vapors.[7][9]

» Personal Protective Equipment (PPE):

o

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene) to prevent skin contact.

[¢]

Eye Protection: Use safety goggles or a face shield to protect against splashes.[7]

o

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are
high, use a NIOSH/MSHA-approved respirator with organic vapor cartridges.[9]

[¢]

Lab Coat: A standard lab coat should be worn.

» Avoiding Contamination: Do not eat, drink, or smoke in areas where tetradecyl
methacrylate is handled.[8] Wash hands thoroughly after handling.[8]

o Spill Management: In case of a spill, absorb the material with an inert absorbent material and
place it in a suitable container for disposal.

Storage Protocol

« Inhibitor and Oxygen: Tetradecyl methacrylate is often supplied with a stabilizer like MEHQ
(monomethyl ether of hydroquinone), which requires the presence of oxygen to be effective.
Therefore, it must be stored under an air atmosphere, not an inert gas like nitrogen.[6]

o Temperature and Light: Store in a cool, dry, and dark place away from direct sunlight and
heat sources to prevent premature polymerization.[1][7]

o Container: Keep the container tightly closed and in a well-ventilated area.[7][9]
e Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.[7]

Workflow for Safe Handling of Tetradecyl
Methacrylate

The following diagram illustrates the lifecycle of tetradecyl methacrylate within a research
environment, emphasizing key safety checkpoints.
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Caption: Workflow for the safe procurement, storage, handling, and disposal of tetradecyl
methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tetradecyl methacrylate | C18H3402 | CID 17351 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Buy Online CAS Number 2549-53-3 - TRC - Tetradecyl Methacrylate | LGC Standards
[lgcstandards.com]

. tetradecyl methacrylate | 2549-53-3 [chemicalbook.com]

. tetradecyl methacrylate | 2549-53-3 [amp.chemicalbook.com]

. tetradecyl methacrylate|2549-53-3 - MOLBASE Encyclopedia [m.molbase.com]
. echemi.com [echemi.com]

. tcichemicals.com [tcichemicals.com]

. 2549-53-3 | Tetradecyl methacrylate | Esters | Ambeed.com [ambeed.com]

°
(o] [00] ~ » (621 iy w

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [tetradecyl methacrylate monomer CAS number and
safety data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110747#tetradecyl-methacrylate-monomer-cas-
number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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